

preclinical models Telatinib anti-tumor efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Telatinib

CAS No.: 332012-40-5

Cat. No.: S544864

Get Quote

Telatinib's Profile and Preclinical Efficacy

Telatinib is an orally available, small-molecule inhibitor targeting key receptors in tumor angiogenesis [1] [2]. The following tables summarize its core characteristics and early experimental findings.

Table 1: Core Characteristics of Telatinib

Attribute	Description
Drug Name	Telatinib (BAY 57-9352)
Class	Small-molecule Tyrosine Kinase Inhibitor (TKI)
Primary Targets	Vascular Endothelial Growth Factor Receptor 2 & 3 (VEGFR-2/VEGFR-3), Platelet-Derived Growth Factor Receptor β (PDGFR- β) [1] [2]
Mechanism of Action	Inhibition of receptor tyrosine kinase activity, blocking angiogenesis signaling [2].

Table 2: Summary of Preclinical & Early Clinical Anti-Tumor Efficacy

Model / Context	Findings on Efficacy	Source / Citation
In Vivo Models	Potent, dose-dependent reduction in tumor growth was demonstrated in a panel of models, including MDA-MB-231 breast carcinoma, Colo-205 colon carcinoma, DLD-1 colon carcinoma, and H460 non-small cell lung carcinoma [2].	Preclinical Data [2]
Phase I Monotherapy	In a phase I study of patients with refractory solid tumors, two patients with renal cell carcinoma achieved a partial response [2].	Clinical Trial [2]
Phase I Combination Therapy	In a phase I trial combining Telatinib with irinotecan and capecitabine in advanced solid tumors, 5 out of 23 patients had a partial remission, and 9 had stable disease [1].	Clinical Trial [1]
Phase I in Colorectal Cancer (CRC)	In a phase I study focusing on heavily pre-treated CRC patients, no partial remission was observed by RECIST criteria, but 41% of patients achieved some degree of tumor shrinkage [3].	Clinical Trial [3]

Key Experimental Models & Pharmacodynamics

The early-phase trials employed specific models and biomarkers to confirm **Telatinib**'s biological activity, which can inform the design of preclinical studies.

- **In Vivo Models:** The foundational preclinical efficacy was established in standard human tumor xenograft models implanted in mice [2].
- **Pharmacodynamic Biomarkers:** Early clinical trials incorporated biomarker analyses to demonstrate target engagement and biological effect:
 - **sVEGFR-2 Plasma Levels:** A decrease in soluble VEGFR-2 (sVEGFR-2) plasma levels was observed with increasing drug exposure (AUC), serving as a indicator of VEGFR-2 pathway inhibition [2] [3].
 - **Dynamic Contrast-Enhanced MRI (DCE-MRI):** A reduction in tumor blood flow, as measured by DCE-MRI, was correlated with increasing drug exposure, providing direct evidence of the anti-angiogenic effect in patients [2] [3].


Safety and Tolerability Profile

Understanding the toxicity profile is crucial for both clinical and preclinical research, as it can inform monitoring and combination strategies.

- **Most Common Adverse Events:** The most frequent drug-related adverse events included **hypertension, diarrhea, fatigue, nausea, vomiting, and hand-foot syndrome** [1] [3]. Hypertension is a known class effect of VEGFR inhibitors.
- **Cardiac Toxicity:** One Phase I study reported several cardiac events, including a silent myocardial infarction and two cases of decreased left ventricular ejection fraction (which were reversible). This highlights the need for cardiac monitoring in future studies involving this class of drugs [1].
- **Pharmacogenetics:** One study investigated the relationship between single nucleotide polymorphisms (SNPs) in genes encoding for drug transporters (ABCB1, ABCC1, ABCG2) and target receptors (KDR/VEGFR-2, FLT4/VEGFR-3). **No significant correlation was found** between these genetic variations and **Telatinib**'s pharmacokinetics or toxicity, indicating that the interpatient variability observed was not due to these common genetic factors [4].

Telatinib's Anti-Angiogenic Mechanism of Action

The following diagram illustrates how **Telatinib** blocks pro-angiogenic signaling pathways in the tumor microenvironment.



[Click to download full resolution via product page](#)

Diagram illustrating **Telatinib's** mechanism of blocking VEGFR and PDGFR-β signaling to inhibit angiogenesis.

Interpretation and Research Context

The data suggests that **Telatinib** was a well-characterized anti-angiogenic TKI with demonstrated biological activity. Its development path shows a transition from single-agent activity, particularly in renal cell carcinoma [2], to investigation in combination regimens for gastrointestinal cancers [1] [3].

- **Efficacy Context:** The anti-tumor activity observed in preclinical models and early-phase trials justified its further evaluation, especially in combination with standard chemotherapy [1] [3].
- **Safety Monitoring:** The reported cardiac events underscore the importance of **cardiac monitoring** in programs developing VEGFR signaling pathway inhibitors [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Phase I evaluation of telatinib, a vascular endothelial ... [pubmed.ncbi.nlm.nih.gov]
2. Phase I dose escalation study of telatinib (BAY 57-9352) in ... [pmc.ncbi.nlm.nih.gov]
3. Phase I study of telatinib (BAY 57-9352): analysis of safety... [pmc.ncbi.nlm.nih.gov]
4. Pharmacogenetics of telatinib, a VEGFR-2 and VEGFR-3 ... [pmc.ncbi.nlm.nih.gov]
5. Intracellular Cardiac Signaling Pathways Altered by Cancer ... [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [preclinical models Telatinib anti-tumor efficacy]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b544864#preclinical-models-telatinib-anti-tumor-efficacy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com